Cas no 130562-13-9 (3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]-)
130562-13-9 structure
Product Name:3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]-
CAS No:130562-13-9
MF:C12H9N3OS
MW:243.284360647202
CID:1226508
Update Time:2024-08-05
3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]-
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- Inchi: 1S/C12H9N3OS/c1-9-8-15(16)6-4-11(9)17-12-10(7-13)3-2-5-14-12/h2-6,8H,1H3
- InChI Key: AXPKRGATDMEAKN-UHFFFAOYSA-N
- SMILES: C1(SC2=CC=[N+]([O-])C=C2C)=NC=CC=C1C#N
Computed Properties
- Exact Mass: 243.04677
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 467.9±45.0 °C(Predicted)
- PSA: 63.62
- pka: 0.22±0.10(Predicted)
3-Pyridinecarbonitrile, 2-[(3-methyl-1-oxido-4-pyridinyl)thio]- Related Literature
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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